Cas no 25526-04-9 (L-Penicillamine Hydrochloride)

L-Penicillamine Hydrochloride is a white crystalline powder derived from the hydrolysis of penicillin, primarily used as a chelating agent and therapeutic compound. Its molecular structure features a thiol group, enabling strong binding to heavy metals such as copper, mercury, and lead, making it effective in treating metal poisoning and Wilson's disease. The hydrochloride form enhances solubility in aqueous solutions, facilitating pharmaceutical formulations. Additionally, L-Penicillamine Hydrochloride exhibits immunosuppressive properties, supporting its use in rheumatoid arthritis management. High purity and stability ensure reliable performance in clinical and research applications. Proper handling is advised due to potential sensitivity to light and moisture.

L-Penicillamine Hydrochloride structure

Product Name:L-Penicillamine Hydrochloride

CAS No:25526-04-9

MF:C₅H₁₂ClNO₂S

MW:185.67227935791

CID:270966

PubChem ID:198006

Update Time:2025-06-10

L-Penicillamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Valine, 3-mercapto-,hydrochloride (1:1)
- 2-amino-3-methyl-3-sulfanylbutanoic acid
- 3-mercapto-L-valine hydrochloride
- L-(+)-penicillamine hydrochloride
- L-Penicillamin*HCl
- L-Penicillaminhydrochlorid
- L-Penicillamin-hydrochlorid
- E87319
- NS00085721
- Penicillamine hydrochloride, (+)-
- H-Pen-OHHClH2O
- 50967-93-6
- M06MU5T9DS
- DTXSID30177097
- (2R)-2-amino-3-methyl-3-sulfanylbutanoic acid hydrochloride
- 3-Mercapto-L-valine HCl
- L-Penicillamine hydrochloride
- NSC 81988
- Q27283296
- NS00083768
- (R)-2-Amino-3-mercapto-3-methylbutanoicacidhydrochloride
- L-VALINE, 3-MERCAPTO-, HYDROCHLORIDE (1:1)
- EN300-7648176
- NSC-81988
- (2R)-2-amino-3-methyl-3-sulfanylbutanoic acid;hydrochloride
- (+)-penicillamine hydrochloride
- 25526-04-9
- SCHEMBL316497
- (R)-2-Amino-3-mercapto-3-methylbutanoic acid hydrochloride
- Penicillamine DL-form hydrochloride
- EINECS 247-077-9
- UNII-M06MU5T9DS
- L-Penicillamine Hydrochloride
- MDL： MFCD00036376
- Inchi： 1S/C5H11NO2S.ClH/c1-5(2,9)3(6)4(7)8;/h3,9H,6H2,1-2H3,(H,7,8);1H/t3-;/m1./s1
- InChI Key： CZDHUFYOXKHLME-AENDTGMFSA-N
- SMILES： Cl.SC(C)(C)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 185.02786
Monoisotopic Mass: 185.0277275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 124
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.3Å²

Experimental Properties

PSA: 63.32
LogP: 0.80700

L-Penicillamine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

L-Penicillamine Hydrochloride Pricemore >>

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